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Foreword
This guide provides an in-depth exploration of 4-(Dimethylamino)-3-nitroaniline, a key

chemical intermediate with significant potential in various research and development sectors.

As a Senior Application Scientist, my objective is to present a technically sound and practically

insightful resource that goes beyond a simple data sheet. This document is structured to offer a

holistic understanding of the compound, from its fundamental properties to its synthesis and

applications, grounded in established scientific principles and supported by verifiable

references. The causality behind experimental choices and the integrity of the described

protocols are emphasized to ensure this guide is a trustworthy and authoritative tool for the

scientific community.

Introduction and Physicochemical Properties
4-(Dimethylamino)-3-nitroaniline, with the CAS number 16293-12-2, is an aromatic amine

that belongs to the nitroaniline family. Its molecular structure, featuring a primary amine, a

dimethylamino group, and a nitro group on a benzene ring, makes it a versatile building block

in organic synthesis. The interplay of these functional groups imparts unique electronic and
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chemical properties, rendering it a valuable precursor for the synthesis of dyes, and potentially

as an intermediate in the development of novel pharmaceutical compounds.[1]

The molecular formula of 4-(Dimethylamino)-3-nitroaniline is C₈H₁₁N₃O₂, and its molecular

weight is 181.19 g/mol .[2] A summary of its key physicochemical properties is presented in the

table below.

Property Value Source

CAS Number 16293-12-2 PubChem[2]

Molecular Formula C₈H₁₁N₃O₂ PubChem[2]

Molecular Weight 181.19 g/mol PubChem[2]

IUPAC Name
N¹,N¹-Dimethyl-2-

nitrobenzene-1,4-diamine
PubChem[2]

Synthesis and Characterization
Synthetic Approach
A common strategy for the synthesis of nitroanilines involves the nitration of an appropriately

substituted aniline precursor. For the synthesis of 4-(Dimethylamino)-3-nitroaniline, a

plausible route would involve the controlled nitration of N,N-dimethyl-p-phenylenediamine.

However, direct nitration of anilines can be challenging due to the activating nature of the

amino group, which can lead to multiple nitration products and oxidation. Therefore, protection

of the primary amino group may be necessary to achieve the desired regioselectivity.

A well-established procedure for the synthesis of a related isomer, m-nitrodimethylaniline, is

available from Organic Syntheses, which involves the nitration of dimethylaniline.[3] This

procedure could be adapted by starting with a different isomer of dimethylaniline to target the

desired product.

Conceptual Synthesis Workflow:
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Synthesis of 4-(Dimethylamino)-3-nitroaniline
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(e.g., HNO3/H2SO4)

 Nitrating agent
Deprotection

 Acid/base hydrolysis
4-(Dimethylamino)-3-nitroaniline

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 4-(Dimethylamino)-3-nitroaniline.

Spectroscopic Characterization
The structural elucidation of 4-(Dimethylamino)-3-nitroaniline relies on standard

spectroscopic techniques. While a comprehensive public database of its spectra is not readily

available, the expected spectral features can be predicted based on its structure and data from

related compounds. PubChem indicates the availability of ¹³C NMR, GC-MS, and FTIR spectra

for this compound.[2]

Expected Spectroscopic Data:
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Technique Expected Features

¹H NMR

Signals corresponding to the aromatic protons,

the primary amine protons, and the methyl

protons of the dimethylamino group. The

chemical shifts and coupling patterns of the

aromatic protons would be indicative of the

substitution pattern.

¹³C NMR

Resonances for the eight carbon atoms in the

molecule, including the aromatic carbons and

the methyl carbons. The chemical shifts would

be influenced by the electronic effects of the

substituents.

IR Spectroscopy

Characteristic absorption bands for the N-H

stretching of the primary amine, C-H stretching

of the aromatic ring and methyl groups, N-O

stretching of the nitro group, and C-N stretching

of the amino groups.

UV-Vis Spectroscopy

Absorption maxima in the ultraviolet-visible

region, characteristic of nitroaniline derivatives,

arising from π-π* and n-π* electronic transitions.

Reactivity and Potential Applications
The chemical reactivity of 4-(Dimethylamino)-3-nitroaniline is dictated by its three functional

groups. The primary amino group can undergo diazotization, a critical reaction for the synthesis

of azo dyes.[4][5] The nitro group can be reduced to an amino group, opening pathways to the

synthesis of various diamine derivatives. The dimethylamino group is generally less reactive

but influences the electronic properties of the aromatic ring.

Potential Reaction Pathways:
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Reactivity of 4-(Dimethylamino)-3-nitroaniline

4-(Dimethylamino)-3-nitroaniline
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Caption: Key reaction pathways for 4-(Dimethylamino)-3-nitroaniline.

Applications in Dye Synthesis
Nitroanilines are fundamental precursors in the synthesis of azo dyes. The primary amino

group of 4-(Dimethylamino)-3-nitroaniline can be diazotized and then coupled with various

aromatic compounds (coupling components) to produce a wide range of colors. These dyes

could find applications in the textile industry.

Intermediate in Medicinal Chemistry and Materials
Science
Nitro compounds are considered versatile building blocks in the synthesis of pharmaceutically

relevant substances.[6] The presence of multiple functional groups in 4-(Dimethylamino)-3-
nitroaniline makes it an attractive starting material for the synthesis of more complex

molecules with potential biological activity. The aniline substructure is common in many drug

therapies.[7] Furthermore, nitroaniline derivatives have been investigated for their non-linear

optical properties, suggesting potential applications in materials science.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-(Dimethylamino)-3-nitroaniline (CAS 16293-

12-2) is not readily available in the public domain, safety precautions should be based on the
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known hazards of related nitroaniline compounds. Nitroanilines are generally considered toxic

and should be handled with care.

General Safety Precautions (based on related compounds):

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs

through prolonged or repeated exposure.[8][9]

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

locked up.[10]

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[8]

If on Skin: Wash with plenty of soap and water. Take off immediately all contaminated

clothing and wash it before reuse.[10]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor.[10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[10]

It is imperative to consult a specific and current Safety Data Sheet from the supplier before

handling this compound.

Conclusion
4-(Dimethylamino)-3-nitroaniline is a chemical compound with significant untapped potential.

Its rich functionality makes it a valuable intermediate for synthetic chemists in both academic

and industrial settings. While further research is needed to fully elucidate its properties and

applications, this guide provides a solid foundation for scientists and researchers working with

this versatile molecule. The provided information, grounded in scientific literature and
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established chemical principles, is intended to facilitate safe and effective research and

development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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